Cas no 130421-49-7 (1H-Pyrazole-3-carboxamide,5-(4-methylphenyl)-N-2-pyridinyl-)
130421-49-7 structure
Product Name:1H-Pyrazole-3-carboxamide,5-(4-methylphenyl)-N-2-pyridinyl-
CAS No:130421-49-7
MF:C16H14N4O
MW:278.308562755585
CID:152160
PubChem ID:3076200
Update Time:2025-04-19
1H-Pyrazole-3-carboxamide,5-(4-methylphenyl)-N-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxamide,5-(4-methylphenyl)-N-2-pyridinyl-
- 3-(4-methylphenyl)-N-pyridin-2-yl-1H-pyrazole-5-carboxamide
- 1H-Pyrazole-3-carboxamide, 5-(4-methoxyphenyl)-N-2-pyridinyl-
- BRN 4755522
- DTXSID20156538
- 5-(4-Methoxyphenyl)-N-2-pyridinyl-1H-pyrazole-3-carboxamide
- 130421-49-7
-
- Inchi: 1S/C16H14N4O/c1-11-5-7-12(8-6-11)13-10-14(20-19-13)16(21)18-15-4-2-3-9-17-15/h2-10H,1H3,(H,19,20)(H,17,18,21)
- InChI Key: HUBZSOMBUHTEOV-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(C2C=CC(C)=CC=2)=NN1)NC1C=CC=CN=1
Computed Properties
- Exact Mass: 277.10909
- Monoisotopic Mass: 278.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- Density: 1.296
- Boiling Point: 470.7°C at 760 mmHg
- Flash Point: 238.5°C
- Refractive Index: 1.677
- PSA: 67.77
1H-Pyrazole-3-carboxamide,5-(4-methylphenyl)-N-2-pyridinyl- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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